[4-(4-chlorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-yl](4-methoxyphenyl)methanone

• IUPAC Name: [4-(4-chlorophenyl)-1-phenylpyrrolidin-3-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C24H22ClNO2/c1-28-21-13-9-18(10-14-21)24(27)23-16-26(20-5-3-2-4-6-20)15-22(23)17-7-11-19(25)12-8-17/h2-14,22-23H,15-16H2,1H3
• InChI Key: POHZPKFPJZULFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2CN(CC2C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C24H22ClNO2
• Molecular Weight: 391.9 g/mol

Description

“4-(4-chlorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-ylmethanone” is a chemical compound with the linear formula C14H11ClO2. It has a molecular weight of 246.7. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

• Biological Evaluation and Docking Studies : Compounds structurally similar to 4-(4-chlorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-yl(4-methoxyphenyl)methanone have been explored for their anti-inflammatory and antibacterial activities. These compounds were synthesized using both conventional and microwave irradiation methods, with the latter yielding higher efficiency and environmental friendliness. Biological testing revealed significant anti-inflammatory and antibacterial properties, making them promising candidates for pharmaceutical development (Ravula et al., 2016).

• Molecular Structure Studies : Research into isomorphous structures, including compounds similar to the one , showed that they obey the chlorine-methyl exchange rule. This finding is important for understanding the structural aspects of such molecules, which can influence their chemical reactivity and potential applications in drug design (Rajni Swamy et al., 2013).

• Anion Binding Properties : A study focused on calix[4]pyrroles, which are related to the query compound, investigated their structure and anion binding properties. These findings contribute to the understanding of how such compounds interact with anions, which is vital for designing selective sensors and separation materials (Anzenbacher et al., 1999).

• Anticancer Therapeutic Potential : Compounds belonging to the same family as 4-(4-chlorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-yl(4-methoxyphenyl)methanone were found to exhibit potential as anticancer agents. They showed the ability to inhibit tubulin polymerization, induce G2/M cell cycle arrest, and trigger apoptosis in cancer cells, highlighting their therapeutic potential in oncology (Magalhães et al., 2013).

• Antimicrobial Activity : Another study on a structurally similar molecule evaluated its antimicrobial activity. The research combined experimental and theoretical vibrational studies, molecular docking, and antimicrobial tests, demonstrating its potential as an antibacterial and antifungal agent (Sivakumar et al., 2021).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.